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Compound of Interest

Compound Name: 4-Iodo-3,5-dimethylaniline

Cat. No.: B055768 Get Quote

An In-depth Technical Guide to the Chemical Properties of 4-Iodo-3,5-dimethylaniline

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 4-Iodo-3,5-dimethylaniline, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
4-Iodo-3,5-dimethylaniline, with the CAS number 117832-15-2, is a substituted aniline that

serves as a valuable intermediate in organic synthesis.[1] Its structure features an aniline core

with two methyl groups at positions 3 and 5, and an iodine atom at position 4. This substitution

pattern imparts specific reactivity and properties to the molecule.

Table 1: Physicochemical Properties of 4-Iodo-3,5-dimethylaniline
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Property Value Source(s)

Molecular Formula C₈H₁₀IN [1][2]

Molecular Weight 247.08 g/mol [1][2]

Melting Point 112-113 °C [2]

Boiling Point 292.8 ± 28.0 °C (Predicted) [2]

Density 1.688 ± 0.06 g/cm³ (Predicted) [2]

Appearance Brown to olive green solid [2]

pKa 4.05 ± 0.10 (Predicted) [2]

LogP 2.49024 [1]

Topological Polar Surface Area

(TPSA)
26.02 Å² [1]

Synthesis and Purification
The synthesis of 4-Iodo-3,5-dimethylaniline typically proceeds via the electrophilic iodination

of 3,5-dimethylaniline. The starting material, 3,5-dimethylaniline, is commercially available. The

iodination reaction introduces an iodine atom onto the aromatic ring, directed by the activating

amino group.

Experimental Protocol: Synthesis of 4-Iodo-3,5-
dimethylaniline
This protocol is adapted from established methods for the iodination of substituted anilines.[3]

[4]

Materials:

3,5-Dimethylaniline

Iodine (I₂)

Sodium Bicarbonate (NaHCO₃)
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Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

In a suitable reaction vessel, dissolve 3,5-dimethylaniline in a suitable solvent such as 1,4-

dioxane or ethanol.

Cool the solution to 0 °C in an ice bath.

Slowly add a stoichiometric equivalent of molecular iodine (I₂) to the stirred solution. The

addition should be portion-wise to control the reaction temperature.

After the addition is complete, allow the reaction mixture to stir at 0 °C for one hour, then

warm to room temperature and continue stirring for an additional hour.

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. This

step neutralizes any acid formed and removes unreacted iodine.

Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether.

Combine the organic layers and wash with a saturated solution of sodium thiosulfate to

remove any residual iodine, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to yield the crude product.

The crude 4-Iodo-3,5-dimethylaniline can be further purified by recrystallization from a

suitable solvent system, such as methanol/water, to obtain a crystalline solid.[2]
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Synthesis and Purification Workflow

Synthesis

Work-up

Purification

Dissolve 3,5-Dimethylaniline
in solvent

Cool to 0°C

Add Iodine (I₂)

Stir at 0°C, then warm to RT

Quench with NaHCO₃ solution

Extract with Diethyl Ether

Wash with Na₂S₂O₃ and Brine

Dry over Na₂SO₄

Concentrate in vacuo

Recrystallize from
Methanol/Water

Pure 4-Iodo-3,5-dimethylaniline
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Role as a Synthetic Building Block

Chemical Transformations

Resulting Molecular Scaffolds

Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055768#4-iodo-3-5-dimethylaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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